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Compound of Interest

Compound Name: Ethylenediamine dihydroiodide

Cat. No.: B1218184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenediamine dihydroiodide (EDDI), with the chemical formula C₂H₁₀I₂N₂, is a water-

soluble salt formed from the reaction of ethylenediamine and hydroiodic acid.[1] It is a colorless

to light yellow crystalline powder.[1] EDDI serves as a stable and bioavailable source of iodide,

finding its primary application in the animal nutrition industry to prevent iodine deficiency.[2][3]

This document provides detailed experimental protocols for the synthesis of EDDI, its

characterization, and an overview of its primary application, including relevant biological

context.
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Property Value Reference

CAS Number 5700-49-2 [1]

Molecular Formula C₂H₁₀I₂N₂ [1]

Molecular Weight 315.92 g/mol [1]

Appearance
Colorless to light yellow

crystalline powder
[1]

Solubility Freely soluble in water

Purity (Typical) ≥98.0% [4]

Table 2: Comparison of Synthesis Methods for
Ethylenediamine Dihydroiodide

Parameter
Direct
Neutralization
Method

Catalytic
Hydrogenation
Method

Reference

Reactants
Ethylenediamine,

Hydroiodic Acid

Iodine, Hydrogen,

Ethylenediamine,

Catalyst (e.g.,

Platinum black)

[4][5]

Reaction Conditions
Aqueous solution,

controlled temperature

50-60°C, 1.5-2.5 MPa

pressure
[5]

Advantages
Straightforward,

classical method

Avoids handling of

corrosive hydroiodic

acid, potentially higher

purity

[4][5]

Disadvantages
Requires handling of

strong, corrosive acid

Requires specialized

high-pressure reactor

and catalyst

[5]
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Protocol 1: Synthesis of Ethylenediamine Dihydroiodide
via Direct Neutralization
This protocol describes the laboratory-scale synthesis of ethylenediamine dihydroiodide by

the direct reaction of ethylenediamine with hydroiodic acid.[4]

Materials:

Ethylenediamine (C₂H₈N₂)

Hydroiodic acid (HI, 57% in water)

Deionized water

Isopropanol (for washing)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Büchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of ethylenediamine

in 50 mL of deionized water.

Place the flask in an ice bath and allow the solution to cool to 0-5°C with continuous stirring.
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Slowly add a stoichiometric amount of 57% hydroiodic acid dropwise from a dropping funnel

over a period of 30-60 minutes. The reaction is exothermic, and the temperature should be

maintained below 10°C.

After the addition is complete, continue stirring the mixture in the ice bath for another hour.

Remove the flask from the ice bath and allow it to slowly warm to room temperature while

stirring for an additional 2 hours.

Reduce the volume of the solvent by approximately half using a rotary evaporator.

Cool the concentrated solution in an ice bath to induce crystallization.

Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold isopropanol.

Dry the purified ethylenediamine dihydroiodide in a vacuum oven at 50°C to a constant

weight.

Expected Yield: ~85-95%

Characterization:

Melting Point: Determine the melting point of the dried product.

Titration: The iodide content can be determined by argentometric titration.[4] The

ethylenediamine content can be determined by acid-base titration with a standardized

solution of hydrochloric acid.[6][7]

Spectroscopy: Confirm the structure using ¹H NMR and IR spectroscopy.[8][9]

Protocol 2: Synthesis of Ethylenediamine Dihydroiodide
via Catalytic Hydrogenation
This protocol is adapted from a patented method and describes the synthesis of

ethylenediamine dihydroiodide through the in-situ generation of hydroiodic acid from iodine

and hydrogen using a platinum catalyst.[5]
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Materials:

Iodine (I₂)

Ethylenediamine (C₂H₈N₂)

Platinum black catalyst

Ethanol

High-pressure reactor with stirrer, temperature and pressure controls

Filtration apparatus

Crystallization tank with stirrer

Ice-salt bath

Vacuum drying oven

Procedure:

To a 1 L high-pressure reactor, add 50 g of iodine, 9.67 g of ethylenediamine, and 0.25 g of

platinum black catalyst.

Seal the reactor and replace the air with nitrogen gas.

Begin stirring and heat the reactor to 50-60°C.

Introduce hydrogen gas into the reactor, maintaining a pressure of 1.5-2.5 MPa.

Continue stirring under these conditions until the reaction is complete (pressure uptake

ceases).

Release the pressure and cool the reactor.

Add ethanol to the reaction mixture to dissolve the product and filter to remove the platinum

black catalyst.
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Transfer the filtrate to a crystallization tank and cool to 0-5°C using an ice-salt bath with slow

stirring.

Allow crystallization to proceed for 15-24 hours.

Filter the crystals and wash them with a small amount of cold ethanol.

Dry the final product under vacuum to obtain ethylenediamine dihydroiodide powder.

Expected Purity: High, with reduced iodine impurities compared to other methods.[5]

Mandatory Visualization
Biological Fate of Iodide from EDDI
The primary biological role of ethylenediamine dihydroiodide is to act as a source of iodide.

The iodide ion is essential for the synthesis of thyroid hormones, which regulate metabolism.

[10][11][12]
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Figure 1. Pathway of Iodide from EDDI to Metabolic Regulation.

Experimental Workflow for EDDI Synthesis and Analysis
The following diagram illustrates a general workflow for the synthesis and subsequent analysis

of ethylenediamine dihydroiodide in a research setting.
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Figure 2. General workflow for the synthesis and analysis of EDDI.

Application in Animal Nutrition
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Ethylenediamine dihydroiodide is primarily used as a nutritional supplement in animal feed to

prevent iodine deficiency.[2][3][13] Iodine is a critical component of thyroid hormones, which

regulate numerous metabolic processes, including growth and development.[10][11] Studies

have shown that EDDI supplementation in livestock can improve growth rates, reproductive

health, and immune function.[2][14] For instance, dietary EDDI has been shown to improve the

intestinal health of ducks and can be effective in preventing foot rot in cattle.[14][15]

It is important to note that based on extensive research, ethylenediamine dihydroiodide is

not known to be directly involved in specific cellular signaling pathways beyond its role as a

source of iodide for thyroid hormone synthesis. The ethylenediamine moiety is a versatile

building block in chemical synthesis and can act as a chelating agent.[16][17] However, in the

context of EDDI's application in animal nutrition, its biological effects are attributed to the iodide

component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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